Cas no 1256809-63-8 (METHYL 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE)

Methyl 3-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is a heterocyclic compound featuring a fused pyrrolopyridine core with a methyl ester substituent at the 5-position and a methyl group at the 3-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the ester group offers functional flexibility for further derivatization. The compound's stability and well-defined reactivity make it valuable for medicinal chemistry applications, enabling efficient scaffold modifications. High purity and consistent synthesis protocols ensure reliable performance in research and industrial settings.

METHYL 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE structure

1256809-63-8 structure

Product Name:METHYL 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE

CAS No:1256809-63-8

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD18260128

CID:4471483

PubChem ID:72207278

Update Time:2025-06-07

METHYL 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- METHYL 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE
- MFCD18260128
- P12293
- 1256809-63-8
- AKOS025403415
- CS-0049078
- METHYL 3-METHYL-7-AZAINDOLE-5-CARBOXYLATE
- PB11669
- METHYL3-METHYL-7-AZAINDOLE-5-CARBOXYLATE
- 1h-pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-methyl-, methyl ester
- AS-51278
- MDL： MFCD18260128
- Inchi： 1S/C10H10N2O2/c1-6-4-11-9-8(6)3-7(5-12-9)10(13)14-2/h3-5H,1-2H3,(H,11,12)
- InChI Key： IYTGHSWVWZKGAM-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CN=C2C(=C1)C(C)=CN2)=O

Computed Properties

Exact Mass: 190.074227566g/mol
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 55Å²

METHYL 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLATE Pricemore >>

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